molecular formula C6H12O B6236518 [(1S,2R)-2-ethylcyclopropyl]methanol CAS No. 161972-95-8

[(1S,2R)-2-ethylcyclopropyl]methanol

Cat. No. B6236518
CAS RN: 161972-95-8
M. Wt: 100.2
InChI Key:
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Description

Molecular Structure Analysis

“[(1S,2R)-2-ethylcyclopropyl]methanol” contains a total of 19 bonds; 7 non-H bonds, 2 rotatable bonds, 1 three-membered ring, 1 hydroxyl group, and 1 primary alcohol . The molecular weight of this compound is approximately 100.15888 g/mol .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [(1S,2R)-2-ethylcyclopropyl]methanol involves the reduction of the corresponding ketone using a chiral reducing agent.", "Starting Materials": [ "2-ethylcyclopropyl ketone", "chiral reducing agent" ], "Reaction": [ "Add the chiral reducing agent to a solution of 2-ethylcyclopropyl ketone in a suitable solvent.", "Stir the reaction mixture at a suitable temperature and for a suitable time to allow for reduction of the ketone to the corresponding alcohol.", "Isolate the product by standard workup procedures such as filtration or extraction.", "Purify the product by standard techniques such as column chromatography or recrystallization." ] }

CAS RN

161972-95-8

Product Name

[(1S,2R)-2-ethylcyclopropyl]methanol

Molecular Formula

C6H12O

Molecular Weight

100.2

Purity

95

Origin of Product

United States

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